Strontium arsenate

Specification

• CAS No.: 13464-68-1
• Molecular Formula: As2O8Sr3
• Molecular Weight: 540.7 g/mol
• IUPAC Name: tristrontium;diarsorate
• Standard InChI: InChI=1S/2AsH3O4.3Sr/c2*2-1(3,4)5;;;/h2*(H3,2,3,4,5);;;/q;;3*+2/p-6
• Standard InChI Key: NQUKBNOCUASEEE-UHFFFAOYSA-H
• SMILES: [O-][As](=O)([O-])[O-].[O-][As](=O)([O-])[O-].[Sr+2].[Sr+2].[Sr+2]
• Canonical SMILES: [O-][As](=O)([O-])[O-].[O-][As](=O)([O-])[O-].[Sr+2].[Sr+2].[Sr+2]

Introduction

Chemical Identity and Structure

Strontium arsenate is an inorganic salt with the chemical formula Sr₃(AsO₄)₂, consisting of strontium cations and arsenate anions. It is formally known as arsenic acid (H₃AsO₄), strontium salt (2:3) and is registered under CAS number 13464-68-1. The compound belongs to the larger family of arsenate compounds, characterized by the presence of the AsO₄³⁻ anion.
The molecular structure of strontium arsenate features three strontium ions (Sr²⁺) and two arsenate groups (AsO₄³⁻), with a molecular weight of 540.7 g/mol. Within the crystal structure, the strontium cations coordinate with oxygen atoms from the arsenate groups, forming a three-dimensional network. This structural arrangement is similar to other metal arsenates but with distinct characteristics imparted by the strontium ions.

Nomenclature and Identifiers

Strontium arsenate is known by several synonyms in scientific literature and industrial contexts, as detailed in the following table:

Parameter	Value
Systematic Name	Strontium arsenate (3:2)
Common Names	Tristrontium diarsenate, Strontium arsenate
CAS Number	13464-68-1
Molecular Formula	As₂O₈Sr₃
EINECS Number	236-684-4
Molecular Weight	540.7 g/mol

Physical and Chemical Properties

Strontium arsenate exists as a solid at standard temperature and pressure. Despite its importance as an arsenate compound, many of its fundamental physicochemical properties remain understudied, with limited published data on parameters such as melting point, boiling point, and exact solubility values.

Solubility and Related Properties

One of the key properties of strontium arsenate is its limited solubility in water, which influences its environmental behavior and bioavailability. The compound has a solubility product constant (Ksp) of approximately 4.29 × 10⁻¹⁹, indicating very low solubility in aqueous environments. This low solubility affects how strontium arsenate behaves in environmental systems and its potential for mobilization in groundwater.

Property	Value
Physical State	Solid
Appearance	White powder
Solubility Product Constant (Ksp)	4.29 × 10⁻¹⁹
pKsp	18.37
Water Solubility	Slightly soluble

Chemical Reactivity

Strontium arsenate exhibits chemical behavior typical of metal arsenates. Its reactivity is primarily determined by the arsenate component, which can undergo various transformations depending on environmental conditions:

• In acidic conditions, strontium arsenate dissolves to release strontium ions and arsenic acid:
  Sr₃(AsO₄)₂ + 6H⁺ → 3Sr²⁺ + 2H₃AsO₄

• The arsenate component can participate in redox reactions, particularly under microbial influence, where arsenate can be reduced to the more mobile and toxic arsenite form.

• In environmental systems, the compound can interact with other ions, potentially forming secondary minerals or complexes that affect arsenic mobility.

Synthesis and Preparation Methods

Strontium arsenate can be synthesized through several chemical routes, with precipitation reactions being the most common approach in laboratory settings.

Precipitation Method

The most straightforward synthesis route involves the reaction of strontium salts with arsenic acid or arsenate salts in aqueous solution:
3Sr(NO₃)₂ + 2Na₃AsO₄ → Sr₃(AsO₄)₂ + 6NaNO₃
This precipitation reaction occurs at room temperature, with strontium arsenate forming as a precipitate that can be isolated through filtration, washing, and drying procedures.

Hydrothermal Synthesis

Research has demonstrated that hydrothermal conditions can be employed to synthesize strontium-bearing arsenates with controlled structural properties. Đorđević and Karanović (2018) reported the synthesis of novel Sr-bearing arsenates under low-temperature hydrothermal conditions in the system SrO−MO−As₂O₅−H₂O (where M²⁺ = Mg, Zn, Cu). While these specific compounds differ from simple strontium arsenate, the methodology highlights potential routes for synthesizing strontium arsenate with controlled properties.

Environmental Significance and Impact

Environmental Occurrence and Fate

Strontium arsenate can enter environmental systems through both natural processes and anthropogenic activities. The compound has been identified in contexts associated with mining operations, particularly those involving arsenic-containing ores.
A significant study by Khaska et al. (2015) employed strontium isotope ratios ((87)Sr/(86)Sr) along with oxygen and hydrogen isotopes to differentiate between natural and anthropogenic sources of arsenic in surface and groundwater systems near mining sites. This research revealed that water treatment processes using calcium oxide (CaO) to precipitate calcium arsenate influenced strontium isotope signatures, producing characteristic isotopic fingerprints that could be traced in groundwater systems.

Toxicological Profile and Health Considerations

Toxicity Mechanisms

Strontium arsenate's toxicity primarily derives from its arsenate component. Arsenate (As⁵⁺) compounds are generally less immediately toxic than arsenite (As³⁺) forms but still pose significant health risks due to several mechanisms:

• Arsenate can interfere with phosphate metabolism by competing with phosphate in biochemical reactions

• Exposure can lead to oxidative stress through the generation of reactive oxygen species

• The compound can inhibit various enzymes, particularly those involved in energy metabolism

• Long-term exposure contributes to bioaccumulation of arsenic, which is associated with multiple health effects

Analytical Methods and Detection

Various analytical techniques can be employed for the detection and quantification of strontium arsenate or its component elements in environmental and biological samples:

• X-ray Diffraction (XRD): Useful for identifying crystalline strontium arsenate in solid samples

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): Provides high-sensitivity detection of strontium and arsenic in aqueous samples

• X-ray Fluorescence (XRF): Enables non-destructive elemental analysis of solid samples

• Raman Spectroscopy: Can identify characteristic vibrational modes of the arsenate group in strontium arsenate

• Isotope Ratio Analysis: Strontium isotope ratios ((87)Sr/(86)Sr) can be used to track sources of strontium and associated arsenic in environmental samples

Research Applications and Future Perspectives

Current Research Applications

Strontium arsenate and related strontium-bearing arsenates have been the subject of various research investigations:

• Structural Studies: Research by Đorđević and Karanović (2018) explored the crystal structures of novel Sr-bearing arsenates synthesized under hydrothermal conditions, providing insights into structural relationships between different arsenate minerals.

• Environmental Tracing: Isotopic studies using strontium and stable isotopes of water have demonstrated the utility of these techniques in differentiating natural and anthropogenic sources of arsenic in environmental systems.

• Materials Science: Investigations into arsenate compounds have contributed to understanding of crystal engineering principles and the development of novel materials with specific properties.

Future Research Directions

Several areas warrant further investigation to advance understanding of strontium arsenate:

• Comprehensive Physicochemical Characterization: Detailed studies of fundamental properties such as solubility as a function of pH, thermal stability, and surface properties would address current knowledge gaps.

• Environmental Transformation Studies: Research into the environmental fate of strontium arsenate, including microbial interactions and transformations under varying redox conditions, would enhance understanding of its environmental behavior.

• Toxicological Investigations: Specific studies on the toxicity mechanisms and dose-response relationships for strontium arsenate would clarify its health implications and differentiate its effects from other arsenate compounds.

• Remediation Technologies: Development of effective methods for removing strontium arsenate from contaminated environmental media would support management of arsenic-impacted sites.